Ethyl 2-(4-formyl-2-(trifluoromethyl)phenoxy)acetate
Cat. No. B8362096
M. Wt: 276.21 g/mol
InChI Key: WKXROFOYWICXLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09212196B2
Procedure details
The compound was prepared according to general procedure E with 4-hydroxy-3-(trifluoromethyl)benzaldehyde (1.3 mmol) in dry acetone (20 ml), anhydrous K2CO3 (1.7 mmol), and ethylbromoacetate (2.2 mmol) at reflux for 1 h. Ethanol was added and evaporated by azeotropic distillation with ethylbromoacetate. The crude product was purified by silica gel chromatography (eluent dichloromethane). 215 mg of purified compound were obtained (59% yield). 1H NMR (250 MHz, CDCl3): δ 1.30 (t, J=7.0 Hz, 3H), 4.28 (q, J=7.2 Hz, 2H), 4.85 (s, 2H), 7.02 (d, J=8.7 Hz, 1H), 8.04 (dd, J=8.9 and 2.0 Hz, 1H), 8.16 (d, J=2.0 Hz, 1H) 9.95 (s, 1H) 13C NMR (63 MHz, CDCl3): δ 13.8, 61.6, 65.5, 112.9, 120.5 (d, J=32.0 Hz), 122.8 (d, J=273 Hz), 128.9, 129.6, 135.0, 160.1, 167.2, 189.6 MS (ESI): m/z 573.1 [2M+Na]+.
Name
Yield
59%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][C:3]=1[C:10]([F:13])([F:12])[F:11].C([O-])([O-])=O.[K+].[K+].[CH2:20]([O:22][C:23](=[O:26])[CH2:24]Br)[CH3:21].C(O)C>CC(C)=O>[CH:6]([C:5]1[CH:8]=[CH:9][C:2]([O:1][CH2:24][C:23]([O:22][CH2:20][CH3:21])=[O:26])=[C:3]([C:10]([F:11])([F:12])[F:13])[CH:4]=1)=[O:7] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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1.3 mmol
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Type
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reactant
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Smiles
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OC1=C(C=C(C=O)C=C1)C(F)(F)F
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Step Two
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Name
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Quantity
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1.7 mmol
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Step Three
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Name
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Quantity
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2.2 mmol
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Type
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reactant
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Smiles
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C(C)OC(CBr)=O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Five
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The compound was prepared
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated by azeotropic distillation with ethylbromoacetate
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by silica gel chromatography (eluent dichloromethane)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(=O)C1=CC(=C(OCC(=O)OCC)C=C1)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 215 mg | |
| YIELD: PERCENTYIELD | 59% | |
| YIELD: CALCULATEDPERCENTYIELD | 59.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
